Cas no 181289-36-1 (Hexanoic acid, 3-cyano-5-methyl-, (3R)-)

Hexanoic acid, 3-cyano-5-methyl-, (3R)- structure
181289-36-1 structure
Product Name:Hexanoic acid, 3-cyano-5-methyl-, (3R)-
CAS No:181289-36-1
MF:C8H13NO2
MW:155.194322347641
CID:1372709
PubChem ID:11183782
Update Time:2025-04-20

Hexanoic acid, 3-cyano-5-methyl-, (3R)- Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 3-cyano-5-methyl-, (3R)-
    • (3R)-3-cyano-5-methylhexanoic acid
    • SCHEMBL2637586
    • 181289-36-1
    • DTXSID80457992
    • Inchi: 1S/C8H13NO2/c1-6(2)3-7(5-9)4-8(10)11/h6-7H,3-4H2,1-2H3,(H,10,11)/t7-/m1/s1
    • InChI Key: MGWZYUMZVZMKTN-SSDOTTSWSA-N
    • SMILES: OC(C[C@H](C#N)CC(C)C)=O

Computed Properties

  • Exact Mass: 155.09469
  • Monoisotopic Mass: 155.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 61.1Ų

Experimental Properties

  • PSA: 61.09
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